osmanthuside I
osmanthuside I
Brand Name:
Vulcanchem
CAS No.:
149155-71-5
VCID:
VC0116365
InChI:
InChI=1S/C28H34O13/c29-18-6-1-16(2-7-18)5-10-21(31)39-14-28(36)15-40-27(25(28)35)38-13-20-22(32)23(33)24(34)26(41-20)37-12-11-17-3-8-19(30)9-4-17/h1-10,20,22-27,29-30,32-36H,11-15H2/b10-5+
SMILES:
C1C(C(C(O1)OCC2C(C(C(C(O2)OCCC3=CC=C(C=C3)O)O)O)O)O)(COC(=O)C=CC4=CC=C(C=C4)O)O
Molecular Formula:
C28H34O13
Molecular Weight:
578.6 g/mol
osmanthuside I
CAS No.: 149155-71-5
Main Products
VCID: VC0116365
Molecular Formula: C28H34O13
Molecular Weight: 578.6 g/mol
CAS No. | 149155-71-5 |
---|---|
Product Name | osmanthuside I |
Molecular Formula | C28H34O13 |
Molecular Weight | 578.6 g/mol |
IUPAC Name | [3,4-dihydroxy-5-[[3,4,5-trihydroxy-6-[2-(4-hydroxyphenyl)ethoxy]oxan-2-yl]methoxy]oxolan-3-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate |
Standard InChI | InChI=1S/C28H34O13/c29-18-6-1-16(2-7-18)5-10-21(31)39-14-28(36)15-40-27(25(28)35)38-13-20-22(32)23(33)24(34)26(41-20)37-12-11-17-3-8-19(30)9-4-17/h1-10,20,22-27,29-30,32-36H,11-15H2/b10-5+ |
Standard InChIKey | IGGZLIGWWTVKMJ-BJMVGYQFSA-N |
Isomeric SMILES | C1C(C(C(O1)OCC2C(C(C(C(O2)OCCC3=CC=C(C=C3)O)O)O)O)O)(COC(=O)/C=C/C4=CC=C(C=C4)O)O |
SMILES | C1C(C(C(O1)OCC2C(C(C(C(O2)OCCC3=CC=C(C=C3)O)O)O)O)O)(COC(=O)C=CC4=CC=C(C=C4)O)O |
Canonical SMILES | C1C(C(C(O1)OCC2C(C(C(C(O2)OCCC3=CC=C(C=C3)O)O)O)O)O)(COC(=O)C=CC4=CC=C(C=C4)O)O |
Synonyms | 2-(4-hydroxyphenyl)ethyl 5-O-trans-p-coumaroyl-beta-D-apiosyl(1-6)-beta-D-glucopyranoside osmanthuside I |
PubChem Compound | 6443681 |
Last Modified | Nov 11 2021 |
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